4-Amino-1-isopropyl-N-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-amino-N-methyl-2-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C8H14N4O/c1-5(2)12-7(8(13)10-3)6(9)4-11-12/h4-5H,9H2,1-3H3,(H,10,13)
• InChI Key: LDDCWYUOZQPQNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C=N1)N)C(=O)NC
• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol

Description

“4-Amino-1-isopropyl-N-methyl-1H-pyrazole-5-carboxamide” is a multi-substituted pyrazolecarboxamide. Pyrazole derivatives are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure, one pyrrole-type (proton donor) and one pyridine-type (proton acceptor).

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles. A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature.

Chemical Reactions Analysis

Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups. They can undergo various chemical reactions, including a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones. The reaction is initiated by the formation of a hydrazonyl radical, followed by cyclization and a concomitant C=C bond cleavage.